Cas no 901232-22-2 (1-{1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonylpiperidine-4-carbonyl}-4-(pyridin-2-yl)piperazine)

• Product Name: 1-{1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonylpiperidine-4-carbonyl}-4-(pyridin-2-yl)piperazine
• CAS No: 901232-22-2
• MF: C₂₀H₂₇N₅O₄S
• MW: 433.524482965469
• CID: 5765242
• PubChem ID: 4151089
• Update Time: 2025-06-03

1-{1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonylpiperidine-4-carbonyl}-4-(pyridin-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 901232-22-2
• EU-0058938
• 1-{1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidine-4-carbonyl}-4-(pyridin-2-yl)piperazine
• [1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-4-yl]-(4-pyridin-2-ylpiperazin-1-yl)methanone
• AKOS024602281
• (1-((3,5-dimethylisoxazol-4-yl)sulfonyl)piperidin-4-yl)(4-(pyridin-2-yl)piperazin-1-yl)methanone
• F0920-6201
• Methanone, [1-[(3,5-dimethyl-4-isoxazolyl)sulfonyl]-4-piperidinyl][4-(2-pyridinyl)-1-piperazinyl]-
• 1-{1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonylpiperidine-4-carbonyl}-4-(pyridin-2-yl)piperazine

• Inchi： 1S/C20H27N5O4S/c1-15-19(16(2)29-22-15)30(27,28)25-9-6-17(7-10-25)20(26)24-13-11-23(12-14-24)18-5-3-4-8-21-18/h3-5,8,17H,6-7,9-14H2,1-2H3
• InChI Key： FEFVEADNFZQLBX-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NOC=1C)(N1CCC(C(N2CCN(C3C=CC=CN=3)CC2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 433.17837553g/mol
• Monoisotopic Mass: 433.17837553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.327±0.06 g/cm3(Predicted)
• Boiling Point: 680.6±65.0 °C(Predicted)
• pka: 8.43±0.19(Predicted)

Additional information on 1-{1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonylpiperidine-4-carbonyl}-4-(pyridin-2-yl)piperazine

Comprehensive Overview of 1-{1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonylpiperidine-4-carbonyl}-4-(pyridin-2-yl)piperazine (CAS No. 901232-22-2)

The compound 1-{1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonylpiperidine-4-carbonyl}-4-(pyridin-2-yl)piperazine (CAS No. 901232-22-2) is a sophisticated heterocyclic molecule that has garnered significant attention in medicinal chemistry and pharmaceutical research. Its unique structural features, including the piperidine and piperazine moieties, as well as the 3,5-dimethyl-1,2-oxazole sulfonyl group, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of G-protein-coupled receptors (GPCRs), which are critical targets in drug discovery for conditions such as neurological disorders and metabolic diseases.

In recent years, the demand for novel small-molecule inhibitors and allosteric modulators has surged, driven by advancements in high-throughput screening (HTS) and computational drug design. The compound's sulfonylpiperidine scaffold is notable for its ability to enhance binding affinity and selectivity, making it a valuable template for designing next-generation therapeutics. Additionally, the incorporation of a pyridinylpiperazine moiety introduces favorable pharmacokinetic properties, such as improved solubility and metabolic stability, which are essential for oral bioavailability.

One of the most frequently searched topics in this domain is the role of heterocyclic compounds in central nervous system (CNS) drug development. Given the rising prevalence of neurodegenerative diseases like Alzheimer's and Parkinson's, there is a growing need for molecules that can cross the blood-brain barrier (BBB) effectively. The structural attributes of CAS No. 901232-22-2 suggest its potential applicability in this area, particularly due to its balanced lipophilicity and hydrogen-bonding capacity. This has led to increased interest from academic and industrial researchers alike.

Another hot topic in the field is the optimization of drug-like properties through structure-activity relationship (SAR) studies. The compound's oxazole sulfonamide group is a key focus, as it is known to interact with various enzymatic targets, including kinases and proteases. Recent publications have highlighted the importance of such motifs in developing selective kinase inhibitors, which are highly sought after for oncology applications. While 901232-22-2 is not yet widely commercialized, its structural analogs have shown promise in preclinical trials for cancer and inflammatory diseases.

From a synthetic chemistry perspective, the preparation of 1-{1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonylpiperidine-4-carbonyl}-4-(pyridin-2-yl)piperazine involves multi-step organic transformations, including sulfonylation, amide coupling, and heterocyclic ring formation. These processes require meticulous control of reaction conditions to ensure high yield and purity. The compound's CAS registry number (901232-22-2) serves as a unique identifier in chemical databases, facilitating easier retrieval of related literature and patent information.

In conclusion, CAS No. 901232-22-2 represents a compelling example of modern medicinal chemistry innovation. Its hybrid architecture, combining piperidine, piperazine, and oxazole elements, positions it as a versatile scaffold for future drug discovery efforts. As the scientific community continues to explore its pharmacological potential, this compound may soon emerge as a cornerstone in the development of targeted therapies for unmet medical needs.